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Compound of Interest

Compound Name: 2-Bromo-3-hydroxybenzaldehyde

Cat. No.: B121576 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 2-Bromo-3-
hydroxybenzaldehyde

This technical guide provides a comprehensive overview of the safety and handling information

for 2-Bromo-3-hydroxybenzaldehyde (CAS No. 196081-71-7). The information is compiled

from various sources to assist researchers, scientists, and drug development professionals in

the safe use and management of this compound.

Chemical Identification
Identifier Value

IUPAC Name 2-bromo-3-hydroxybenzaldehyde

CAS Number 196081-71-7[1][2][3]

Molecular Formula C₇H₅BrO₂[1][4]

Molecular Weight 201.02 g/mol [1][4]

Synonyms Benzaldehyde, 2-bromo-3-hydroxy-
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Property Value

Physical Form Solid[2]

Melting Point 149-153°C[2]

Purity 95% or higher

Hazard Identification and GHS Classification
2-Bromo-3-hydroxybenzaldehyde is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.[4]

Hazard Class Category GHS Code Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 H302 Warning

Harmful if

swallowed[4][5]

Acute Toxicity,

Dermal
4 H312 Warning

Harmful in

contact with

skin[4]

Skin

Corrosion/Irritatio

n

2 H315 Warning
Causes skin

irritation[4][5]

Serious Eye

Damage/Eye

Irritation

2A H319 Warning
Causes serious

eye irritation[4][5]

Acute Toxicity,

Inhalation
4 H332 Warning

Harmful if

inhaled[4][5]

Specific target

organ toxicity,

single exposure

3 H335 Warning

May cause

respiratory

irritation[4][5]

GHS Pictograms
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Irritant

Environmental Hazard

First-Aid Measures
Detailed experimental protocols for the following first-aid measures are based on standard

laboratory safety procedures for handling hazardous chemicals.

Exposure Route First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[5]

Skin Contact

Immediately wash with plenty of water. Take off

contaminated clothing and wash it before reuse.

If skin irritation occurs, get medical help.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Ingestion
Rinse mouth. Do NOT induce vomiting. Get

medical help.[5][6]

Handling and Storage
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Aspect Recommendations

Handling

Wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a

lab coat. Use only outdoors or in a well-

ventilated area. Avoid breathing dust, fume, gas,

mist, vapors, or spray. Wash hands thoroughly

after handling.[5][7]

Storage

Store in a cool, dry, well-ventilated place.[2]

Keep container tightly closed.[5] For long-term

storage, an inert atmosphere (e.g., Argon) is

recommended.[3]

Transport Information
Regulation Information

DOT/IATA
UN Number: UN2811, Hazard Class: 6.1

(Poison), Packing Group: III[2]

Diagrams
Hazard Response Workflow
The following diagram illustrates the general workflow for responding to an exposure or spill

incident involving 2-Bromo-3-hydroxybenzaldehyde.
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Caption: Emergency response workflow for 2-Bromo-3-hydroxybenzaldehyde.

GHS Hazard Relationships
This diagram shows the logical relationship between the GHS hazard statements for 2-Bromo-
3-hydroxybenzaldehyde.
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Acute Toxicity (Category 4) Irritation

{2-Bromo-3-hydroxybenzaldehyde | CAS: 196081-71-7}

H302: Harmful if swallowed

Oral

H312: Harmful in contact with skin

Dermal

H332: Harmful if inhaled

Inhalation

H315: Causes skin irritation

(Category 2)

H319: Causes serious eye irritation

(Category 2A)

H335: May cause respiratory irritation

(STOT SE 3)

Click to download full resolution via product page

Caption: GHS hazard statement relationships for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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